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Compound of Interest

Compound Name: 3-Fluorobenzaldehyde

Cat. No.: B1666160

An In-depth Technical Guide to the Safe Handling of 3-Fluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Fluorobenzaldehyde (CAS No. 456-48-4), a key aromatic aldehyde utilized in organic
synthesis, pharmaceuticals, and material science.[1] Adherence to these guidelines is critical to
ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

3-Fluorobenzaldehyde is a colorless to light yellow liquid.[1] It is a member of the
benzaldehyde class, substituted with a fluorine atom at the 3-position.[2][3]

Table 1: Physical and Chemical Properties of 3-Fluorobenzaldehyde
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Property Value Source(s)
Molecular Formula C7HsFO [1112114]
Molecular Weight 124.11 g/mol [1][2]114]
Appearance Colorless to light yellow liquid [1]
Boiling Point 173 °C [5]
66-68 °C / 20 mmHg [1][3][6]

Melting Point -10°C [5]
Flash Point 56 °C / 132.8 °F (closed cup) 516171
Density 1.17 g/mL at 25 °C [1][6]
Refractive Index n20/D 1.518 [11[31[6]
Purity 297%

Hazard Identification and Classification

3-Fluorobenzaldehyde is classified as a hazardous chemical.[7] It is a flammable liquid and
vapor, causes skin and serious eye irritation, and may cause respiratory irritation.[2][7][8] It is
also harmful if swallowed.[2][7][9]

Table 2: GHS Hazard Classification for 3-Fluorobenzaldehyde
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Classification

Hazard Class and
Hazard Statement
Category

Physical Hazard

Flammable liquids (Category H226: Flammable liquid and
3) vapor[2][7][8]

Health Hazards

Acute toxicity, oral (Category

2 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[2]
[718]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye
irritation[2][ 7][8]

Specific target organ toxicity

(single exposure) (Category 3)

H335: May cause respiratory
irritation[2][7][8]

Signal Word: Warning[2][6][7][8]

Table 3: NFPA 704 Diamond Ratings

Category

Rating Description

Health (Blue)

Intense or continued but not
chronic exposure could cause
temporary incapacitation or

possible residual injury.[8]

Flammability (Red)

Must be moderately heated or
exposed to relatively high
ambient temperature before

ignition can occur.[8]

Instability (Yellow)

Normally stable, even under
0 fire exposure conditions, and is

not reactive with water.[7]

Special (White)

N/A No special hazards indicated.
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Experimental Protocols

The quantitative data presented in this guide, such as flash point and toxicity values, are
determined using standardized experimental protocols. These methods are typically
established by international bodies like the Organisation for Economic Co-operation and
Development (OECD) or national standards organizations such as the American Society for
Testing and Materials (ASTM) and the German Institute for Standardization (DIN).

For example, the flash point is reported as determined by DIN 51755 Part 1, a standard closed-
cup method.[6] Acute toxicity studies follow specific OECD guidelines (e.g., OECD 420, 423, or
425 for oral toxicity). These protocols are detailed, copyrighted documents available from the
respective standards organizations and are not reproduced here. All handling and experiments
involving 3-Fluorobenzaldehyde should be conducted based on a thorough risk assessment
specific to the planned procedure.

Safety and Handling Precautions
Engineering Controls

Work with 3-Fluorobenzaldehyde should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[10][11] Use explosion-proof electrical, ventilating, and lighting
equipment.[7][12] Eyewash stations and safety showers must be in close proximity to the
workstation.[7][11][12]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling this chemical.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8] All eye and face
protection must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[7][11]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[7][13] Impervious clothing and flame-retardant antistatic protective
clothing are recommended.[8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7][10] A full-face supplied-
air respirator may be required for the sole means of protection.[8]
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Handling Procedures

Avoid all personal contact, including inhalation of vapors or mist.[8][13][14] Do not eat, drink, or
smoke in handling areas.[7][13] Wash hands and any exposed skin thoroughly after handling.
[7][8] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[7][8]
[15] Use only non-sparking tools and take precautionary measures against static discharge by
grounding and bonding containers and receiving equipment.[7][10][15]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][10] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[8] Keep
away from incompatible materials such as strong oxidizing agents, strong bases, and strong
reducing agents.[7][10][16]

Emergency Procedures
First Aid Measures

Immediate medical attention is required in case of exposure. Always show the Safety Data
Sheet (SDS) to the attending physician.[8]

 Inhalation: Remove the person to fresh air.[7][8][10] If breathing is difficult, give oxygen.[7]
[10] If not breathing, give artificial respiration.[7][8][10] Do not use mouth-to-mouth
resuscitation.[10]

» Skin Contact: Immediately remove all contaminated clothing.[8][13] Flush skin with plenty of
soap and water for at least 15 minutes.[10][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10][16] Remove contact lenses if present
and easy to do.[8]

 Ingestion: Do NOT induce vomiting.[8][10] If the person is conscious and alert, rinse their
mouth with water and have them drink 2-4 cupfuls of milk or water.[10] Never give anything
by mouth to an unconscious person.[8]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][8][10]

o Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[8]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[10][17] Containers may explode when heated.[10] Hazardous combustion products
include carbon monoxide, carbon dioxide, and hydrogen fluoride.[7][10][14]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7][10][11]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[8][10] Ensure adequate ventilation.[8]
Avoid breathing vapors and contact with skin and eyes.[13]

e Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

» Containment and Cleaning: Absorb the spill with an inert, non-combustible material (e.g.,
sand, earth, vermiculite).[8][10] Collect the material using spark-proof tools and place it in a
suitable, labeled container for disposal.[10][13]

Toxicological Information

The toxicological properties of 3-Fluorobenzaldehyde have not been fully investigated.[10]
Available data indicates it is harmful if swallowed and causes skin, eye, and respiratory
irritation.[9] No component of this product at levels greater than or equal to 0.1% is identified as
a probable, possible, or confirmed human carcinogen by IARC.[8]

Disposal Considerations

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[8]
Waste materials must be disposed of in accordance with national and local regulations.[8] Do
not mix with other waste.[8] Uncleaned containers should be handled as the product itself.[8]

Visualized Workflows
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The following diagrams illustrate key safety workflows for handling 3-Fluorobenzaldehyde.

Safe Handling Workflow for 3-Fluorobenzaldehyde
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Caption: A logical workflow for the safe handling of 3-Fluorobenzaldehyde.

Emergency Response for 3-Fluorobenzaldehyde Exposure

[mmmmmmm EXPOSUre OCCUIS kit

1 1
: Immediate! Actions

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Remove clothing, flush Flush with water for 15 min, Rinse mouth, drink water.
: with water for 15 min. remove contact lenses. DO NOT induce vomiting.

~

Follow-U

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Report Incident to Supervisor

- J

Click to download full resolution via product page

Caption: A protocol for emergency response following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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